![molecular formula C18H23N3O2S B2677419 2-(4-(tert-butyl)-2-methyl-6-oxopyrimidin-1(6H)-yl)-N-(3-(methylthio)phenyl)acetamide CAS No. 1421446-05-0](/img/structure/B2677419.png)
2-(4-(tert-butyl)-2-methyl-6-oxopyrimidin-1(6H)-yl)-N-(3-(methylthio)phenyl)acetamide
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Description
2-(4-(tert-butyl)-2-methyl-6-oxopyrimidin-1(6H)-yl)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Properties
The compound exhibits antioxidant activity due to its tert-butyl and methyl groups. Antioxidants play a crucial role in protecting cells from oxidative stress, which can lead to aging, inflammation, and various diseases. Researchers are exploring its potential as a natural antioxidant in food additives, cosmetics, and pharmaceutical formulations .
Stabilizer in Polymers
The tert-butyl and methyl substituents enhance the compound’s stability. As a result, it is used as a stabilizer in plastics, rubber, and other polymer materials. Its ability to prevent degradation caused by heat, light, and oxygen makes it valuable in industrial applications .
UV Absorber
The compound absorbs ultraviolet (UV) radiation, making it useful in sunscreens, coatings, and photoprotective materials. Its absorption properties help shield skin and other surfaces from harmful UV rays, reducing the risk of skin cancer and photoaging .
Antimicrobial Agent
Preliminary studies suggest that this compound exhibits antimicrobial activity against bacteria and fungi. Researchers are investigating its potential as an ingredient in topical creams, disinfectants, and wound healing formulations .
Anti-Inflammatory Effects
The compound’s structural features may contribute to anti-inflammatory properties. It could be explored as a novel anti-inflammatory agent in pharmaceutical research, potentially aiding in the treatment of inflammatory diseases .
Applications in Organic Synthesis
Researchers utilize this compound as a building block in organic synthesis. Its unique structure allows for the creation of more complex molecules, making it valuable in medicinal chemistry and drug development .
properties
IUPAC Name |
2-(4-tert-butyl-2-methyl-6-oxopyrimidin-1-yl)-N-(3-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c1-12-19-15(18(2,3)4)10-17(23)21(12)11-16(22)20-13-7-6-8-14(9-13)24-5/h6-10H,11H2,1-5H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARFKTKZARJAAIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=O)N1CC(=O)NC2=CC(=CC=C2)SC)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(tert-butyl)-2-methyl-6-oxopyrimidin-1(6H)-yl)-N-(3-(methylthio)phenyl)acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.